Cas no 112995-07-0 (1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro-)

112995-07-0 structure
Product name:1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro-
1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro-
- 3-[4,7-bis(2-carboxyethyl)-1,4,7-triazonan-1-yl]propanoic acid
- 1,4,7-Triazacyclononane-1,4,7-tripropionic acid
- DTXSID90327859
- CHEMBL1987000
- NSC696866
- N,N',N''-Tris(carboxyethyl)-1,4,7-triazacyclononane
- SCHEMBL3973280
- NSC-696866
- XTBYGWFSZYYULT-UHFFFAOYSA-N
- 112995-07-0
- NCI60_034506
-
- Inchi: InChI=1S/C15H27N3O6/c19-13(20)1-4-16-7-9-17(5-2-14(21)22)11-12-18(10-8-16)6-3-15(23)24/h1-12H2,(H,19,20)(H,21,22)(H,23,24)
- InChI Key: XTBYGWFSZYYULT-UHFFFAOYSA-N
- SMILES: C1CN(CCN(CCN1CCC(=O)O)CCC(=O)O)CCC(=O)O
Computed Properties
- Exact Mass: 345.19011
- Monoisotopic Mass: 345.18998559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -8.2
- Topological Polar Surface Area: 122Ų
Experimental Properties
- PSA: 121.62
1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro- Related Literature
-
Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
-
Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
-
Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
-
Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
112995-07-0 (1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro-) Related Products
- 27245-31-4(3-piperazin-1-ylpropanoic acid)
- 5649-49-0(1,4-Bis(2-carboxyethyl)piperazine)
- 13311-39-2(b-Alanine,N,N'-1,2-ethanediylbis[N-(2-carboxyethyl)-)
- 6972-41-4(b-Alanine, N,N-diethyl-)
- 2060019-91-0(2-(difluoromethyl)-7-methyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one)
- 172372-20-2(2-(2-methoxyphenyl)methyl-2,3-dihydro-1H-isoindole-1,3-dione)
- 2172084-36-3(2-1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylacetonitrile)
- 26043-86-7(Turnbull's blue)
- 23676-63-3(N-(4-amino-2-methylpyrimidin-5-yl)methylacetamide)
- 922112-38-7(N-{4-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}butanamide)
Recommended suppliers
Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
